2-Fluoro-5-hydroxy-4-methylphenol

• Molecular Formula: C7H7FO2
• Molecular Weight: 142.13 g/mol
• IUPAC Name: 4-fluoro-6-methylbenzene-1,3-diol
• InChI: InChI=1S/C7H7FO2/c1-4-2-5(8)7(10)3-6(4)9/h2-3,9-10H,1H3
• InChI Key: UIFQARAIVLPDOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)O)F

Description

2-Fluoro-5-hydroxy-4-methylphenol is a useful research compound. Its molecular formula is C7H7FO2 and its molecular weight is 142.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (870 mg, 6.3 mmol) was added to a solution of (4-fluoro-5-hydroxy-2-methylphenyl) methyl carbonate (1.2 g, 6 mmol) in methanol (20 ml) and the mixture was heated at 50° C. for 1 hour. The mixture was allowed to cool, adjusted to pH3 with hydrochloric acid and extracted with ethyl acetate. The combined extracts were washed with brine, dried (MgSO4) and the volatiles removed by evaporation. The residue was purified by column chromatography eluting with petroleum ether/ethyl acetate (7/3) to give 2-fluoro-5-hydroxy-4-methylphenol (603 mg, 70%) as a yellow solid.